4,6-Dimethyl-2-pyrimidinyl 2,4-dichlorobenzenecarboxylate

• IUPAC Name: (4,6-dimethylpyrimidin-2-yl) 2,4-dichlorobenzoate
• InChI: InChI=1S/C13H10Cl2N2O2/c1-7-5-8(2)17-13(16-7)19-12(18)10-4-3-9(14)6-11(10)15/h3-6H,1-2H3
• InChI Key: MZTZZPPYNVNKOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)OC(=O)C2=C(C=C(C=C2)Cl)Cl)C
• Molecular Formula: C13H10Cl2N2O2
• DSSTOX Substance ID: DTXSID201244364
• Molecular Weight: 297.13 g/mol
• CAS RN: 338421-30-0

Description

The compound 4,6-Dimethyl-2-pyrimidinyl 2,4-dichlorobenzenecarboxylate is a chemical entity that is not directly mentioned in the provided papers. However, the papers do discuss various pyrimidine derivatives, which are important in the field of medicinal chemistry due to their presence in DNA and their use in pharmaceuticals. Pyrimidines are known for their ability to engage in hydrogen bonding, which is crucial for molecular recognition processes .

Synthesis Analysis

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives is often characterized using techniques such as NMR, X-ray diffraction, and elemental analysis. For instance, a potential antibacterial agent with a pyrimidine core was structurally characterized, and its molecular geometry was optimized using density functional theory (DFT) . Such detailed structural analyses are essential for understanding the properties and potential applications of these compounds.

Chemical Reactions Analysis

Pyrimidine derivatives can undergo various chemical reactions. For example, the reaction of 6-[(dimethylamino)methylene]aminouracil with heterocumulenes leads to novel pyrimido[4,5-d]pyrimidines, showcasing the reactivity of pyrimidine compounds under thermal conditions . Additionally, the transformation of dimethyl acetone-1,3-dicarboxylate into thiazole-carboxylates indicates the versatility of pyrimidine derivatives in chemical transformations .

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrimidine derivatives are influenced by their molecular structure. The polyimides derived from pyridine-containing monomers exhibit good solubility, thermal stability, and mechanical properties, which are important for their application in materials science . The study of cation tautomerism in pyrimidinium salts reveals the significance of hydrogen bonding in the solid-state structure of these compounds . Furthermore, the antibacterial activity of a pyrimidine derivative against various bacterial strains highlights the biological relevance of these molecules .

Scientific Research Applications

Hybrid Catalysts in Synthesis

Research into pyranopyrimidine cores, which are crucial precursors for medicinal and pharmaceutical industries due to their synthetic versatility and bioavailability, has shown significant interest. Hybrid catalysts, including organocatalysts, metal catalysts, and green solvents, have been explored for synthesizing pyranopyrimidine scaffolds, highlighting the compound's potential in drug development and synthesis (Mehul P. Parmar, Ruturajsinh M. Vala, & H. Patel, 2023).

Environmental and Agricultural Applications

The toxicity and environmental impact of dichlorophenoxyacetic acid (2,4-D), a herbicide, have been extensively studied, providing insights into the environmental and agricultural implications of similar compounds. This research underscores the importance of understanding the environmental fate and toxicological profile of chemicals used in agriculture (Natana Raquel Zuanazzi, N. C. Ghisi, & E. C. Oliveira, 2020).

Potential in Alzheimer's Disease Research

Amyloid imaging in Alzheimer's disease has utilized compounds such as [18F]1,1-dicyano-2-[6-(dimethylamino)-2-naphtalenyl] propene (18F-FDDNP), highlighting the role of specific chemical structures in diagnosing and understanding neurological conditions. This suggests potential research applications of similar compounds in the development of diagnostic tools or treatments for neurodegenerative diseases (A. Nordberg, 2007).